Cas no 2159873-02-4 (4-Oxo-cyclohexanesulfonic acid dimethylamide)

• Product Name: 4-Oxo-cyclohexanesulfonic acid dimethylamide
• CAS No: 2159873-02-4
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• MDL: MFCD30661281
• CID: 5184020
• Update Time: 2026-03-05

4-Oxo-cyclohexanesulfonic acid dimethylamide Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-cyclohexanesulfonic acid dimethylamide

• MDL： MFCD30661281
• Inchi： 1S/C8H15NO3S/c1-9(2)13(11,12)8-5-3-7(10)4-6-8/h8H,3-6H2,1-2H3
• InChI Key： VREUOOHNOQQGQD-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)CCC(=O)CC1

Additional information on 4-Oxo-cyclohexanesulfonic acid dimethylamide

Introduction to 4-Oxo-cyclohexanesulfonic acid dimethylamide (CAS No. 2159873-02-4)

4-Oxo-cyclohexanesulfonic acid dimethylamide, with the CAS number 2159873-02-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring with an oxo group and a sulfonic acid moiety, both of which are functionalized with dimethylamide groups. The combination of these functionalities imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 4-Oxo-cyclohexanesulfonic acid dimethylamide is defined by its molecular formula, C₁₀H₁₆N₂O₄S, and its molecular weight of approximately 268.31 g/mol. The compound's physical properties, such as its solubility in water and organic solvents, are crucial for its use in laboratory settings and industrial processes. Recent studies have shown that the compound exhibits good stability under a wide range of conditions, making it suitable for long-term storage and handling.

In the context of pharmaceutical research, 4-Oxo-cyclohexanesulfonic acid dimethylamide has been investigated for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of specific biological pathways. For instance, recent studies have demonstrated that the compound can interact with certain enzymes involved in metabolic processes, potentially offering new avenues for the treatment of metabolic disorders. Additionally, preliminary data suggest that it may have anti-inflammatory properties, which could be beneficial in the management of inflammatory diseases.

The synthesis of 4-Oxo-cyclohexanesulfonic acid dimethylamide involves several well-established chemical reactions. One common synthetic route involves the oxidation of a cyclohexane derivative followed by the introduction of the sulfonic acid and dimethylamide groups. This multi-step process requires precise control over reaction conditions to ensure high yields and purity. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are essential for characterizing the final product and confirming its identity.

The biological activity of 4-Oxo-cyclohexanesulfonic acid dimethylamide has been evaluated through various in vitro and in vivo assays. In cell-based assays, the compound has shown promising results in modulating key signaling pathways involved in cell proliferation and apoptosis. These findings have led to further investigations into its potential as a lead compound for drug development. Preclinical studies using animal models have also provided valuable insights into its pharmacokinetic and pharmacodynamic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

In addition to its potential therapeutic applications, 4-Oxo-cyclohexanesulfonic acid dimethylamide has been explored for its use in other areas of chemistry and materials science. For example, its unique structural features make it a suitable candidate for the development of new materials with enhanced mechanical and thermal properties. Research in this area is still in its early stages but holds promise for future innovations.

The environmental impact of compounds like 4-Oxo-cyclohexanesulfonic acid dimethylamide is an important consideration in their development and use. Studies have shown that the compound has low toxicity to aquatic organisms and does not persist in the environment for extended periods. These findings support its safe use in various applications while minimizing potential ecological risks.

In conclusion, 4-Oxo-cyclohexanesulfonic acid dimethylamide (CAS No. 2159873-02-4) is a multifaceted compound with significant potential in pharmaceutical research and other scientific fields. Its unique chemical structure and biological properties make it an intriguing subject for further investigation, particularly in the context of drug discovery and materials science. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern chemistry.